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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the mechanism of action of
Sangivamycin, a pyrrolopyrimidine nucleoside antibiotic, with a specific focus on its interaction
with Protein Kinase C (PKC). This document summarizes key quantitative data, details relevant
experimental methodologies, and illustrates the signaling pathways involved.

Core Mechanism of Action

Sangivamycin is a potent inhibitor of Protein Kinase C (PKC), a family of serine/threonine
kinases crucial in cellular signal transduction.[1][2] Its primary mechanism of inhibition is
through competitive binding with ATP at the catalytic domain of PKC.[1] Sangivamycin does
not interfere with the binding of lipid cofactors such as phosphatidylserine and diacylglycerol,
nor does it affect the binding of phorbol esters to the regulatory domain.[1] This specificity of
action makes it a valuable tool for studying PKC-dependent signaling pathways.

The inhibition by Sangivamycin is selective for PKC over other kinases like cAMP-dependent
protein kinase (PKA), highlighting its potential for targeted therapeutic applications.[1] Studies
have shown that by inhibiting PKC, Sangivamycin can suppress downstream signaling
molecules, including the phosphorylation of Erk1/2 and Akt, which are pivotal in cell
proliferation and apoptosis.

Quantitative Inhibition Data
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The inhibitory potency of Sangivamycin against Protein Kinase C has been quantitatively
characterized. The following table summarizes the key inhibition constants (Ki) for
Sangivamycin.
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Signaling Pathway

The following diagram illustrates the established mechanism of Sangivamycin's inhibitory
action on the Protein Kinase C signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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